Cas no 2229480-34-4 (tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-fluorophenylcarbamate
• CAS No: 2229480-34-4
• MF: C₁₄H₁₉F₃N₂O₂
• MW: 304.308074235916
• CID: 5971334
• PubChem ID: 165650071
• Update Time: 2025-06-07

tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-fluorophenylcarbamate
• 2229480-34-4
• tert-butyl N-[4-(3-amino-2,2-difluoropropyl)-3-fluorophenyl]carbamate
• EN300-1900761

• Inchi： 1S/C14H19F3N2O2/c1-13(2,3)21-12(20)19-10-5-4-9(11(15)6-10)7-14(16,17)8-18/h4-6H,7-8,18H2,1-3H3,(H,19,20)
• InChI Key： QVRRALRXUFQZAU-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(=CC=1F)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 304.13986234g/mol
• Monoisotopic Mass: 304.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-fluorophenylcarbamate

Research Brief on tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-fluorophenylcarbamate (CAS: 2229480-34-4)

The compound tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-fluorophenylcarbamate (CAS: 2229480-34-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropyl and fluorophenyl motifs, serves as a critical intermediate in the synthesis of novel therapeutic agents. Recent studies highlight its potential applications in drug discovery, particularly in the development of protease inhibitors and targeted cancer therapies.

Recent research published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of this compound. The study demonstrated that tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-fluorophenylcarbamate exhibits remarkable stability and bioavailability, making it a promising candidate for further preclinical evaluation. The incorporation of fluorine atoms enhances its metabolic stability and binding affinity to target proteins, a feature increasingly sought after in modern drug design.

In a separate investigation, researchers at the University of Cambridge utilized this compound as a key building block in the development of selective kinase inhibitors. The study, published in Nature Chemical Biology, revealed that the difluoropropyl moiety significantly improves the compound's selectivity for specific kinase isoforms, reducing off-target effects. This finding underscores the compound's potential in precision medicine, particularly for treating cancers with defined genetic mutations.

Ongoing clinical trials have also identified derivatives of tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-fluorophenylcarbamate as potential therapeutics for neurodegenerative diseases. Preliminary data suggest that these compounds can cross the blood-brain barrier and modulate pathological protein aggregation, a hallmark of conditions like Alzheimer's and Parkinson's diseases. However, further studies are required to validate these findings and assess long-term safety profiles.

In conclusion, tert-butyl N-4-(3-amino-2,2-difluoropropyl)-3-fluorophenylcarbamate represents a versatile and pharmacologically relevant scaffold in contemporary drug discovery. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for researchers aiming to develop next-generation therapeutics. Future research should focus on optimizing its synthetic routes, exploring additional therapeutic applications, and advancing promising derivatives into clinical development.